![molecular formula C20H21N3O2S2 B1211124 2-[(2-cyclopropyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)thio]-N-(2-furanylmethyl)acetamide](/img/structure/B1211124.png)
2-[(2-cyclopropyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)thio]-N-(2-furanylmethyl)acetamide
Overview
Description
2-[(2-cyclopropyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)thio]-N-(2-furanylmethyl)acetamide is an organosulfur heterocyclic compound, an organonitrogen heterocyclic compound and an organic heterobicyclic compound.
Scientific Research Applications
Antimicrobial Properties
Compounds related to 2-[(2-cyclopropyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)thio]-N-(2-furanylmethyl)acetamide have shown potential as antimicrobial agents. Research by Soliman et al. (2009) synthesized various tetrahydrobenzothieno[2,3-d]pyrimidine derivatives, exhibiting significant activity against Candida albicans and Staphylococcus aureus (Soliman et al., 2009).
Crystal Structure Analysis
Studies have focused on the crystal structures of similar compounds, which is crucial for understanding their chemical behavior and potential applications. Subasri et al. (2016, 2017) conducted crystallographic studies on related (diaminopyrimidin-2-yl)sulfanylacetamide derivatives, revealing insights into their molecular conformations (Subasri et al., 2016), (Subasri et al., 2017).
Synthesis of Derivatives
The synthesis of novel derivatives of similar chemical structures has been a focus of research. Alshahrani et al. (2018) synthesized new selanyl derivatives, which could lead to potential applications in various fields (Alshahrani et al., 2018).
Pharmacological Properties
Some studies have also investigated the pharmacological properties of related compounds. Santagati et al. (1994) explored the analgesic and anti-inflammatory activities of certain benzothiazole, oxadiazole, and thiadiazole derivatives (Santagati et al., 1994).
Anti-Inflammatory and Antimicrobial Activities
Ashalatha et al. (2007) synthesized derivatives of benzothieno[2,3-d]pyrimidin-4(3H)-one, which showed anti-inflammatory and antimicrobial activities (Ashalatha et al., 2007).
properties
Molecular Formula |
C20H21N3O2S2 |
|---|---|
Molecular Weight |
399.5 g/mol |
IUPAC Name |
2-[(2-cyclopropyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]-N-(furan-2-ylmethyl)acetamide |
InChI |
InChI=1S/C20H21N3O2S2/c24-16(21-10-13-4-3-9-25-13)11-26-19-17-14-5-1-2-6-15(14)27-20(17)23-18(22-19)12-7-8-12/h3-4,9,12H,1-2,5-8,10-11H2,(H,21,24) |
InChI Key |
NUKIUZWHVLPGCZ-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C3=C(S2)N=C(N=C3SCC(=O)NCC4=CC=CO4)C5CC5 |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N=C(N=C3SCC(=O)NCC4=CC=CO4)C5CC5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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